Cas no 7748-07-4 (Butane, 1-(1-propenyloxy)-)

• Product Name: Butane, 1-(1-propenyloxy)-
• CAS No: 7748-07-4
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 536002
• PubChem ID: 53683911
• Update Time: 2025-04-19

Butane, 1-(1-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-(1-propenyloxy)-
• DTXSID50705932
• 1-[(Prop-1-en-1-yl)oxy]butane
• 7748-07-4
• propenyl n-butyl ether
• SCHEMBL891970

• Inchi： 1S/C7H14O/c1-3-5-7-8-6-4-2/h4,6H,3,5,7H2,1-2H3
• InChI Key： PNKQANLVRCMVPD-UHFFFAOYSA-N
• SMILES： O(C=CC)CCCC

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 57.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds